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Compound of Interest

Compound Name: Methylenedihydrotanshinquinone

Cat. No.: B15596008 Get Quote

To the intended audience of researchers, scientists, and drug development professionals:

This document aims to provide a comprehensive overview of the preliminary pharmacological

profile of Methylenedihydrotanshinquinone. However, based on an extensive review of

publicly available scientific literature, it is evident that detailed pharmacological studies on this

specific compound are limited. While its existence is confirmed and it is available from

commercial suppliers, in-depth research detailing its mechanisms of action, comprehensive

biological activities, and associated signaling pathways is not yet prevalent in published

literature.

The available information primarily points to its classification within the tanshinone family of

compounds, which are natural products isolated from Salvia miltiorrhiza (Danshen). The

broader class of tanshinones is well-studied and known for a wide range of pharmacological

activities.

This guide will present the limited specific data available for

Methylenedihydrotanshinquinone and supplement it with a broader overview of the

pharmacological context provided by related tanshinone compounds. This approach is intended

to offer a foundational understanding and highlight potential areas for future research.
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IUPAC Name: 1-methyl-6-methylidene-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-

dione

Synonyms: Methylenetanshinquinone, Tanshinquinone, methylene-

CAS Number: 67656-29-5

Molecular Formula: C₁₈H₁₄O₃

Molecular Weight: 278.3 g/mol

Overview of Pharmacological Activities of the
Tanshinone Class
Tanshinones, as a class of abietane diterpenes from Salvia miltiorrhiza, exhibit a wide array of

biological effects.[2] These activities provide a likely framework for the potential

pharmacological profile of Methylenedihydrotanshinquinone. Key activities of tanshinones

include:

Anticancer Activity: Many tanshinone derivatives have been investigated for their cytotoxic

effects against various cancer cell lines.

Cardiovascular Effects: Tanshinones are traditionally used in Chinese medicine for

cardiovascular conditions.[3]

Anti-inflammatory and Antioxidant Effects: These are common properties among phenolic

and quinonoid compounds like tanshinones.[2]

Neuroprotective Effects: Some tanshinones have shown potential in models of

neurodegenerative diseases.

Preliminary Pharmacological Data for
Methylenedihydrotanshinquinone
The currently available quantitative data for Methylenedihydrotanshinquinone is sparse and

primarily focuses on its anti-parasitic and cytotoxic activities.
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Quantitative Data
Activity Target/Cell Line IC₅₀ (µM) Citation

Antiplasmodial
Plasmodium

falciparum
6.3 [3]

Antitrypanosomal
Trypanosoma brucei

rhodesiense
0.5 [3]

Cytotoxicity
L6 cells (rat skeletal

myoblasts)
12.1 [3]

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Experimental Protocols
Detailed experimental protocols for the determination of the IC₅₀ values listed above are not

available in the public domain. However, a general methodology for such assays is provided

below for context.

General Experimental Workflow for In Vitro Cytotoxicity Assay (e.g., MTT Assay)

This is a generalized workflow and does not represent the specific protocol used for the data in

the table above.
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Cell Preparation

Compound Treatment

MTT Assay

Data Analysis

Culture L6 cells in
appropriate medium

Seed cells into 96-well plates
at a specific density

Allow cells to adhere
overnight

Prepare serial dilutions of
Methylenedihydrotanshinquinone

Add compound dilutions
to the wells

Incubate for a defined
period (e.g., 24, 48, 72h)

Add MTT reagent
to each well

Incubate to allow formazan
crystal formation

Add solubilization solution
(e.g., DMSO)

Measure absorbance at a
specific wavelength (e.g., 570 nm)

Calculate cell viability as a
percentage of the control

Plot a dose-response curve and
determine the IC50 value

Click to download full resolution via product page

Generalized workflow for an in vitro cytotoxicity assay.
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Postulated Signaling Pathways and Mechanisms of
Action
Given the lack of specific studies on Methylenedihydrotanshinquinone, we can only

postulate its potential mechanisms of action based on the known activities of other

tanshinones.

Potential Anticancer Mechanism of Action (Hypothetical)

Many tanshinone derivatives exert their anticancer effects through the induction of apoptosis

(programmed cell death) and inhibition of cell proliferation. A simplified, hypothetical signaling

pathway is depicted below.
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Cancer Cell

Downstream Effects

Methylenedihydrotanshinquinone

↑ Reactive Oxygen
Species (ROS)

Induces oxidative stress

PI3K/Akt Pathway

Inhibits

MAPK Pathway
(e.g., JNK, p38)

Activates

Activates

↓ Cell Proliferation

Promotes (Inhibited by MDT)

Induction of Apoptosis
(e.g., via Caspase activation)

Cell Cycle Arrest
(e.g., at G1 or G2/M phase)

Click to download full resolution via product page

Hypothetical signaling pathways for anticancer activity.

Future Directions
The preliminary data on Methylenedihydrotanshinquinone, particularly its potent

antitrypanosomal activity, suggests that it is a compound of interest for further investigation.

Future research should focus on:
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Comprehensive Biological Screening: Evaluating its activity against a wider range of cancer

cell lines, parasites, bacteria, and viruses.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by the compound.

In Vivo Studies: Assessing its efficacy and safety in animal models of relevant diseases.

Synthetic Chemistry: Exploring the synthesis of derivatives to improve potency and

selectivity.

Conclusion
Methylenedihydrotanshinquinone is a natural product from the tanshinone family with

documented anti-parasitic and cytotoxic activities. While the current body of specific

pharmacological data is limited, the well-established biological activities of related tanshinones

provide a strong rationale for more in-depth investigation of this compound. Further research is

necessary to fully characterize its pharmacological profile and evaluate its potential as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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